Cas no 54049-93-3 (Phosphonic acid, [(3-cyanophenyl)methyl]-, diethyl ester)

• Product Name: Phosphonic acid, [(3-cyanophenyl)methyl]-, diethyl ester
• CAS No: 54049-93-3
• MF: C₁₂H₁₆NO₃P
• MW: 253.234104156494
• CID: 355667
• PubChem ID: 21466817
• Update Time: 2025-04-19

Phosphonic acid, [(3-cyanophenyl)methyl]-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-(diethoxyphosphorylmethyl)benzonitrile
• Phosphonic acid, [(3-cyanophenyl)methyl]-, diethyl ester
• Diethyl (3-cyanobenzyl)phosphonate
• LogP
• phosphonic acid, P-[(3-cyanophenyl)methyl]-, diethyl ester
• Diethyl 3-cyanobenzylphosphonate
• (3-Cyanobenzyl)phosphonic acid diethyl ester
• SCHEMBL1680699
• Diethyl [(3-cyanophenyl)methyl]phosphonate
• ZPUYDPWWJCNLFT-UHFFFAOYSA-N
• DIETHYL (3-CYANOPHENYL)METHYLPHOSPHONATE
• DTXSID70614315
• 3-cyanobenzylphosphonic acid diethyl ester
• m-diethylphosphonomethylbenzonitrile
• SY309551
• 54049-93-3

• Inchi： 1S/C12H16NO3P/c1-3-15-17(14,16-4-2)10-12-7-5-6-11(8-12)9-13/h5-8H,3-4,10H2,1-2H3
• InChI Key： ZPUYDPWWJCNLFT-UHFFFAOYSA-N
• SMILES： P(CC1C=CC=C(C#N)C=1)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 253.08688
• Monoisotopic Mass: 253.08678037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• Density: 1.14
• Boiling Point: 385.4°C at 760 mmHg
• Flash Point: 186.9°C
• Refractive Index: 1.498
• PSA: 59.32
• LogP: 3.32438